Cas no 81215-67-0 (1H-[1,2,5]Triazepino[1,2-b]phthalazine-1,5(2H)-dione,3,4,7,12-tetrahydro-3-[(4-methylphenyl)methyl]-)

• Product name: 1H-[1,2,5]Triazepino[1,2-b]phthalazine-1,5(2H)-dione,3,4,7,12-tetrahydro-3-[(4-methylphenyl)methyl]-
• CAS No: 81215-67-0
• MF: C₂₀H₂₁N₃O₂
• MW: 335.39964
• CID: 732007
• PubChem ID: 334639

1H-[1,2,5]Triazepino[1,2-b]phthalazine-1,5(2H)-dione,3,4,7,12-tetrahydro-3-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-[1,2,5]Triazepino[1,2-b]phthalazine-1,5(2H)-dione,3,4,7,12-tetrahydro-3-[(4-methylphenyl)methyl]-
• 3-[(4-methylphenyl)methyl]-2,4,7,12-tetrahydro-[1,2,5]triazepino[1,2-b]phthalazine-1,5-dione
• UNII-RSB9OHY4KU
• 3,4,7,12-Tetrahydro-3-((4-methylphenyl)methyl)-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione
• 1H-(1,2,5)TRIAZEPINO(1,2-B)PHTHALAZINE-1,5(2H)-DIONE, 3,4,7,12-TETRAHYDRO-3-((4-METHYLPHENYL)METHYL)-
• 3-[(4-Methylphenyl)methyl]-3,4,7,12-tetrahydro-1H-[1,2,5]triazepino[1,2-b]phthalazine-1,5(2H)-dione
• 3-(4-Methylbenzyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione
• 81215-67-0
• NSC 340343
• RSB9OHY4KU
• DTXSID201001849
• NSC-340343
• 3-(4-Methylbenzyl)-3,4,7,12-tetrahydro-1H-[1,2,5]triazepino[1,2-b]phthalazine-1,5(2H)-dione
• 3-(p-tolylmethyl)-2,4,7,12-tetrahydro-[1,2,5]triazepino[1,2-b]phthalazine-1,5-dione
• NSC340343

• Inchi： InChI=1S/C20H21N3O2/c1-15-6-8-16(9-7-15)10-21-13-19(24)22-11-17-4-2-3-5-18(17)12-23(22)20(25)14-21/h2-9H,10-14H2,1H3
• InChI Key： JVLJUKYMUZQJRB-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)CN2CC(=O)N3CC4=CC=CC=C4CN3C(=O)C2

Computed Properties

• Exact Mass: 335.163
• Monoisotopic Mass: 335.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.9Ų
• XLogP3: 2.2

Experimental Properties

• Density: 1.31
• Boiling Point: 490.1°Cat760mmHg
• Flash Point: 213.3°C
• Refractive Index: 1.676